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Compound of Interest

Compound Name: 2-Methoxyquinoline-6-carbonitrile

Cat. No.: B3044013

An In-depth Technical Guide on 2-Methoxyquinoline-6-carbonitrile

For researchers, scientists, and professionals in drug development, a precise understanding of
the fundamental physicochemical properties of a compound is paramount. This document
provides a concise summary of the molecular formula and weight for 2-Methoxyquinoline-6-
carbonitrile, a heterocyclic compound of interest in various research domains, including
antimicrobial and anticancer studies.[1]

Physicochemical Data

The structural characteristics of 2-Methoxyquinoline-6-carbonitrile, specifically the placement
of a methoxy group at the second position and a cyano group at the sixth, contribute to its
distinct biological activities.[1] Its fundamental molecular properties are detailed below.

Property Value Source

PubChem[2], Santa Cruz

Molecular Formula C11HsN20 Biotechnology][3],
Benchchem|[1]
Molecular Weight 184.19 g/mol PubChem][2]
Santa Cruz Biotechnology][3],
184.20 g/mol
Benchchem|[1]
184.19400 g/mol ECHEMI[4]
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The slight variation in molecular weight values across different databases is attributable to
differences in computational methods and the isotopic masses used in the calculations.

Logical Relationship of Molecular Components

The following diagram illustrates the elemental composition that constitutes the molecular
formula of 2-Methoxyquinoline-6-carbonitrile.
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Caption: Elemental components of 2-Methoxyquinoline-6-carbonitrile.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[pubchem.ncbi.nlm.nih.gov]

3. schio.cn [schio.cn]
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To cite this document: BenchChem. [2-Methoxyquinoline-6-carbonitrile molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3044013#2-methoxyquinoline-6-carbonitrile-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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